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  4. 23H,25H-Benzo[b]porphine-9,13-dipropanoic acid, 19-ethenyl-1,22a-dihydro-1,2-bis(methoxycarbonyl)-8,
23H,25H-Benzo[b]porphine-9,13-dipropanoic acid, 19-ethenyl-1,22a-dihydro-1,2-bis(methoxycarbonyl)-8, 23H,25H-Benzo[b]porphine-9,13-dipropanoic acid, 19-ethenyl-1,22a-dihydro-1,2-bis(methoxycarbonyl)-8,
Brand Name: Vulcanchem
CAS No.: 130851-16-0
VCID: VC0144951
InChI: InChI=1S/C40H40N4O8/c1-8-22-19(2)27-15-28-20(3)23(10-13-35(45)46)30(41-28)17-31-24(11-14-36(47)48)21(4)29(42-31)16-33-26-12-9-25(38(49)51-6)37(39(50)52-7)40(26,5)34(44-33)18-32(22)43-27/h8-9,12,15-18,37,42-43H,1,10-11,13-14H2,2-7H3,(H,45,46)(H,47,48)
SMILES: CC1=C(C2=CC3=NC(=CC4=C(C(=C(N4)C=C5C6(C(C(=CC=C6C(=N5)C=C1N2)C(=O)OC)C(=O)OC)C)C=C)C)C(=C3CCC(=O)O)C)CCC(=O)O
Molecular Formula: C40H40N4O8
Molecular Weight: 704.8 g/mol

23H,25H-Benzo[b]porphine-9,13-dipropanoic acid, 19-ethenyl-1,22a-dihydro-1,2-bis(methoxycarbonyl)-8,

CAS No.: 130851-16-0

Main Products

VCID: VC0144951

Molecular Formula: C40H40N4O8

Molecular Weight: 704.8 g/mol

23H,25H-Benzo[b]porphine-9,13-dipropanoic acid, 19-ethenyl-1,22a-dihydro-1,2-bis(methoxycarbonyl)-8, - 130851-16-0

CAS No. 130851-16-0
Product Name 23H,25H-Benzo[b]porphine-9,13-dipropanoic acid, 19-ethenyl-1,22a-dihydro-1,2-bis(methoxycarbonyl)-8,
Molecular Formula C40H40N4O8
Molecular Weight 704.8 g/mol
IUPAC Name 3-[9-(2-carboxyethyl)-15-ethenyl-20,21-bis(methoxycarbonyl)-4,10,14,19-tetramethyl-25,26,27,28-tetrazahexacyclo[16.6.1.13,6.18,11.113,16.019,24]octacosa-1(25),2,4,6,8(27),9,11,13,15,17,21,23-dodecaen-5-yl]propanoic acid
Standard InChI InChI=1S/C40H40N4O8/c1-8-22-19(2)27-15-28-20(3)23(10-13-35(45)46)30(41-28)17-31-24(11-14-36(47)48)21(4)29(42-31)16-33-26-12-9-25(38(49)51-6)37(39(50)52-7)40(26,5)34(44-33)18-32(22)43-27/h8-9,12,15-18,37,42-43H,1,10-11,13-14H2,2-7H3,(H,45,46)(H,47,48)
Standard InChIKey LHFHZBHYULQOHI-UHFFFAOYSA-N
SMILES CC1=C(C2=CC3=NC(=CC4=C(C(=C(N4)C=C5C6(C(C(=CC=C6C(=N5)C=C1N2)C(=O)OC)C(=O)OC)C)C=C)C)C(=C3CCC(=O)O)C)CCC(=O)O
Canonical SMILES CC1=C(C2=CC3=NC(=CC4=C(C(=C(N4)C=C5C6(C(C(=CC=C6C(=N5)C=C1N2)C(=O)OC)C(=O)OC)C)C=C)C)C(=C3CCC(=O)O)C)CCC(=O)O
PubChem Compound 9961735
Last Modified Nov 11 2021
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